Istamycin X0
Overview
Description
Istamycin X0 is an amino sugar.
Scientific Research Applications
TOR Pathway and Disease Management
Research indicates the significance of the TOR (Target of Rapamycin) pathway in cell growth and metabolic state regulation. Its dysregulation is linked to diseases like diabetes, obesity, neurodegenerative disorders, aging, and cancer. This makes the TOR pathway, which Istamycin X0 may influence, a key area in therapeutic research (Blenis, 2017).
mTOR Signaling in Growth and Disease
The mechanistic Target of Rapamycin (mTOR) is central to coordinating cell growth and metabolism with environmental factors. mTOR's role in fundamental cell processes and its implication in cancer and diabetes progression, as well as aging, highlights its importance in understanding Istamycin X0's potential impact (Saxton & Sabatini, 2017).
Isolation and Structure of Istamycin
The discovery of Istamycin X0 as a minor component in the culture filtrates of Streptomyces tenjimariensis, along with its structural elucidation, has opened pathways for exploring its applications in scientific research (Ikeda et al., 1982).
Antibiotic Induction by Marine Bacteria
Research on marine bacterium Streptomyces tenjimariensis shows that microbial competition promotes biosynthesis of antimicrobial compounds like Istamycin. This suggests an ecological role for Istamycin in countering competitive species, presenting a potential application in controlling microbial populations (Slattery, Rajbhandari, & Wesson, 2001).
Anti-Aging Therapeutics
Studies have identified drugs like rapamycin, which inhibit mTOR, as potential anti-aging therapeutics. This suggests that Istamycin X0, through its influence on similar pathways, could have applications in extending healthy lifespan and managing age-related diseases (Blagosklonny, 2012).
Chemical Synthesis and Antimicrobial Activity
Research into the synthesis of demethyl derivatives of Istamycin A0, including studies on its antimicrobial activity, expands our understanding of its potential in developing new antimicrobial agents (Ikeda, Horiuchi, Kondo, & Umezawa, 1980).
Nutritional Effects on Istamycin Production
Studies on Streptomyces tenjimariensis demonstrate the impact of nutrition on istamycin production. This research is vital for optimizing the production of Istamycin for research and therapeutic applications (Hotta, Yoshida, Hamada, & Okami, 1980).
properties
Product Name |
Istamycin X0 |
|---|---|
Molecular Formula |
C14H30N4O4 |
Molecular Weight |
318.41 g/mol |
IUPAC Name |
(1R,2R,3S,5S,6R)-3-amino-2-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-5-methoxy-6-(methylamino)cyclohexan-1-ol |
InChI |
InChI=1S/C14H30N4O4/c1-18-11-10(20-2)5-9(17)13(12(11)19)22-14-8(16)4-3-7(6-15)21-14/h7-14,18-19H,3-6,15-17H2,1-2H3/t7-,8+,9-,10-,11-,12+,13+,14+/m0/s1 |
InChI Key |
LVWCJJGPEHPHJN-OFIDPPGASA-N |
Isomeric SMILES |
CN[C@H]1[C@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]2[C@@H](CC[C@H](O2)CN)N)N)OC |
Canonical SMILES |
CNC1C(CC(C(C1O)OC2C(CCC(O2)CN)N)N)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-1,2-diol](/img/structure/B1253005.png)
![5-hydroxy-2-(4-hydroxyphenyl)-3,7-bis[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]chromen-4-one](/img/structure/B1253014.png)
